Cas no 56210-75-4 (ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate)

• Product Name: ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate
• CAS No: 56210-75-4
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 349490
• PubChem ID: 12600305
• Update Time: 2025-06-23

ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-3-phenyl-, ethyl ester, (2Z)-
• ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate
• 56210-75-4
• ethyl (2Z)-3-trifluoromethyl-3-phenylprop-2-enoate
• 10075-06-6
• ethyl (Z)-4,4,4-trifluoro-3-phenylbut-2-enoate
• EN300-215323
• SCHEMBL9574970
• Z1074628852
• 2-Butenoic acid, 4,4,4-trifluoro-3-phenyl-, ethyl ester

• Inchi： 1S/C12H11F3O2/c1-2-17-11(16)8-10(12(13,14)15)9-6-4-3-5-7-9/h3-8H,2H2,1H3/b10-8-
• InChI Key： SNOHGJYJJUSAKS-NTMALXAHSA-N
• SMILES： FC(/C(=C\C(=O)OCC)/C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 244.07113
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate

Professional Introduction to Ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate (CAS No. 56210-75-4)

Ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate, identified by the CAS number 56210-75-4, is a fluorinated ester derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the physicochemical properties and biological activity of chemical entities. The structural motif of ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate combines a phenyl ring with a trifluoromethyl group and an ester functionality, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate typically involves multi-step organic reactions, often starting from readily available precursors such as trifluoroacetic acid derivatives and phenyl-substituted ketones. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the ester group provides a handle for further functionalization, allowing chemists to explore various derivatives with tailored properties.

In recent years, there has been a growing interest in fluorinated compounds due to their unique electronic and steric effects. These effects can significantly influence the binding affinity and selectivity of drug candidates when interacting with biological targets. For instance, studies have shown that fluorine atoms can improve the metabolic stability of pharmaceuticals by resisting hydrolysis and oxidation processes. This makes compounds like ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate particularly valuable in the development of next-generation therapeutics.

The pharmaceutical industry has been actively exploring the potential applications of fluorinated esters in medicinal chemistry. One notable area of research is the development of anti-inflammatory agents, where fluorinated molecules have demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The structural features of ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate, including its phenyl ring and trifluoromethyl group, make it an attractive candidate for designing novel anti-inflammatory drugs.

Moreover, the agrochemical sector has also benefited from the use of fluorinated compounds. Fluorinated esters are known to exhibit enhanced pesticidal and herbicidal properties due to their improved bioavailability and resistance to degradation. Research has shown that incorporating fluorine atoms into agrochemical formulations can lead to more effective and sustainable crop protection solutions. This underscores the broad utility of ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate across multiple industries.

The chemical properties of ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate make it a valuable intermediate in synthetic chemistry. Its reactivity allows for further derivatization into more complex molecules, enabling chemists to explore diverse chemical space. This flexibility is particularly useful in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying potent and selective drug candidates.

In conclusion, ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate (CAS No. 56210-75-4) represents a significant advancement in fluorinated chemistry with potential applications across pharmaceuticals and agrochemicals. Its unique structural features and favorable physicochemical properties position it as a key intermediate in synthetic methodologies and a promising candidate for further biological evaluation. As research continues to uncover new applications for fluorinated compounds, ethyl 4,4,4-trifluoro-3-phenylbut-2-enoate is poised to play a crucial role in the development of innovative chemical solutions.